Cas no 1261775-72-7 (3'-Bromo-2'-(difluoromethoxy)propiophenone)

• Product Name: 3'-Bromo-2'-(difluoromethoxy)propiophenone
• CAS No: 1261775-72-7
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4989410
• Update Time: 2025-08-05

3'-Bromo-2'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H9BrF2O2/c1-2-8(14)6-4-3-5-7(11)9(6)15-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： JNWYKOAIYRHZCN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC(F)F)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 3'-Bromo-2'-(difluoromethoxy)propiophenone

Introduction to 3'-Bromo-2'-(difluoromethoxy)propiophenone (CAS No. 1261775-72-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3'-Bromo-2'-(difluoromethoxy)propiophenone (CAS No. 1261775-72-7) represents a significant advancement in the realm of specialized organic synthesis, serving as a versatile intermediate in the development of novel pharmaceuticals and agrochemicals. Its unique structural features, comprising a brominated aromatic ring coupled with a difluoromethoxy-substituted propiophenone moiety, make it particularly valuable for constructing complex molecular architectures. This introduction delves into the compound's chemical properties, synthetic methodologies, and its growing relevance in contemporary research, emphasizing recent breakthroughs that highlight its potential in drug discovery and material science.

The molecular framework of 3'-Bromo-2'-(difluoromethoxy)propiophenone is characterized by its aromatic core, which is functionalized with both bromine and difluoromethoxy groups. The presence of these substituents enhances its reactivity, enabling diverse transformations such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes. These attributes have positioned the compound as a cornerstone in synthetic organic chemistry, facilitating the construction of intricate heterocyclic systems essential for medicinal applications.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward fluorinated compounds due to their enhanced metabolic stability and binding affinity. The difluoromethoxy group in 3'-Bromo-2'-(difluoromethoxy)propiophenone contributes to these desirable properties, making it an attractive scaffold for drug development. Notably, fluorinated molecules have been implicated in the efficacy of several FDA-approved drugs, including antiviral and anticancer agents. The bromine atom further extends the compound's utility by serving as a handle for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing biaryl structures prevalent in many bioactive molecules.

One of the most compelling aspects of 3'-Bromo-2'-(difluoromethoxy)propiophenone is its role in synthesizing kinase inhibitors, a critical class of therapeutic agents targeting aberrant signaling pathways in diseases such as cancer and inflammation. Recent studies have demonstrated its application in generating novel inhibitors of tyrosine kinases by serving as a precursor for aryl ether derivatives. The combination of bromination and fluorination strategies allows for fine-tuning of binding interactions with target proteins, improving drug potency and selectivity. For instance, derivatives derived from this compound have shown promising activity against mutant forms of BCR-ABL, a key driver in chronic myeloid leukemia.

Beyond pharmaceutical applications, 3'-Bromo-2'-(difluoromethoxy)propiophenone has found utility in materials science, particularly in the design of organic electronic materials. The electron-withdrawing nature of the difluoromethoxy group influences the electronic properties of conjugated polymers derived from this intermediate, enhancing charge transport capabilities. Such polymers are integral to next-generation optoelectronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have leveraged the compound to develop high-performance polymers with improved thermal stability and luminescent efficiency, contributing to advancements in sustainable energy technologies.

The synthesis of 3'-Bromo-2'-(difluoromethoxy)propiophenone typically involves multi-step procedures starting from commercially available phenols or ketones. Advanced synthetic methodologies employ transition-metal catalysis to achieve regioselective functionalization efficiently. For example, palladium-catalyzed borylation followed by halogen-metal exchange and subsequent methoxylation provides a streamlined route to the desired product. Such approaches highlight the compound's significance as a building block in modern synthetic chemistry.

Recent advances in computational chemistry have further underscored the importance of 3'-Bromo-2'-(difluoromethoxy)propiophenone by enabling rapid virtual screening of derivatives with optimized pharmacokinetic profiles. Machine learning models trained on experimental data predict structural modifications that enhance bioavailability while minimizing off-target effects. This computational synergy accelerates drug discovery pipelines by identifying lead compounds faster than traditional experimental methods alone.

The growing demand for fluorinated intermediates has also spurred innovations in green chemistry approaches to synthesize 3'-Bromo-2'-(difluoromethoxy)propiophenone sustainably. Catalytic systems that minimize waste and energy consumption are being explored to align with global environmental standards. Such efforts not only improve cost-efficiency but also ensure compliance with regulatory requirements governing chemical manufacturing.

In conclusion,3'-Bromo-2'-(difluoromethoxy)propiophenone (CAS No. 1261775-72-7) stands as a pivotal intermediate with far-reaching implications across chemical biology and medicinal chemistry. Its structural versatility enables diverse applications ranging from kinase inhibitor development to advanced materials engineering. As research continues to uncover new synthetic pathways and functional derivatives,this compound will undoubtedly remain at the forefront of innovation-driven therapeutics and materials science.